Cas no 113336-62-2 (2-Butanamine, 1-methoxy-N,3-dimethyl-, (S)-)

• Product Name: 2-Butanamine, 1-methoxy-N,3-dimethyl-, (S)-
• CAS No: 113336-62-2
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 3624991
• PubChem ID: 163337842
• Update Time: 2025-04-22

2-Butanamine, 1-methoxy-N,3-dimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanamine, 1-methoxy-N,3-dimethyl-, (S)-
• (S)-1-methoxy-N,3-dimethylbutan-2-amine
• [(2S)-1-methoxy-3-methylbutan-2-yl](methyl)amine hydrochloride
• N,O-Dimethyl-L-valinol HCl
• 113336-62-2

• Inchi： 1S/C7H17NO/c1-6(2)7(8-3)5-9-4/h6-8H,5H2,1-4H3/t7-/m1/s1
• InChI Key： CXIDSYGMYAGDDR-SSDOTTSWSA-N
• SMILES： C(OC)[C@@H](NC)C(C)C

Computed Properties

• Exact Mass: 167.1076919Da
• Monoisotopic Mass: 167.1076919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų